Cas no 757-54-0 (Dimethyl allylphosphonate)

• Product name: Dimethyl allylphosphonate
• CAS No: 757-54-0
• MF: C₅H₁₁O₃P
• MW: 150.11284
• MDL: MFCD00014951
• CID: 83029
• PubChem ID: 136570

Dimethyl allylphosphonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl allylphosphonate
• 3-dimethoxyphosphorylprop-1-ene
• DTXSID30226610
• allyl phosphonic acid dimethyl ester
• AKOS017343611
• Phosphonic acid,p-2-propen-1-yl-,dimethyl ester
• Dimethyl(allyl)phosphonate
• MFCD00014951
• FT-0625037
• CS-0331137
• 757-54-0
• SCHEMBL337514
• allylphosphonic acid dimethyl ester
• DB-055987
• G83722
• dimethyl prop-2-en-1-ylphosphonate
• DTXCID60149101

• MDL： MFCD00014951
• Inchi： InChI=1S/C5H11O3P/c1-4-5-9(6,7-2)8-3/h4H,1,5H2,2-3H3
• InChI Key： ZOSQAGGCVFVCNO-UHFFFAOYSA-N
• SMILES： C=CCP(=O)(OC)OC
• BRN： 1756526

Computed Properties

• Exact Mass: 150.04500
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 0.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.049
• Melting Point: 41-42 °C (0.5 mmHg)
• Boiling Point: 41-42 °C (0.5 mmHg)
• Flash Point: 41-42°C/0.5mm
• Refractive Index: 1.436-1.44
• PSA: 45.34000
• LogP: 1.65830
• Solubility: Unable or difficult to mix

Dimethyl allylphosphonate Security Information

• Safety Instruction： S24/25

Dimethyl allylphosphonate Customs Data

• HS CODE：29209020